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Compound of Interest

Compound Name: Dulcite-13C-3

Cat. No.: B12400624 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical compounds is paramount. This document provides crucial safety

protocols and logistical plans for the use of Dulcite-13C-3, a stable isotope-labeled sugar

alcohol.

Chemical Identifier:

Name: Dulcite-13C-3 (Galactitol-13C-3)

CAS Number: 608-66-2 (unlabeled)

Chemical Formula: C₆H₁₄O₆

Hazard Identification and Classification
Dulcitol, the unlabeled form of Dulcite-13C-3, is not classified as a hazardous substance

according to available Safety Data Sheets (SDS).[1][2] However, it is crucial to handle all

chemicals with appropriate laboratory practices. The stable isotope ¹³C is not radioactive and

does not pose a radiation hazard.[3][4]

Potential Hazards:

May cause mild eye irritation upon direct contact.[2]

Ingestion of large quantities may lead to gastrointestinal discomfort.[2]
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Dust inhalation may cause respiratory tract irritation.[2]

Personal Protective Equipment (PPE)
A risk assessment should be conducted for any specific experimental procedure. The following

table summarizes the recommended PPE for handling Dulcite-13C-3 in a laboratory setting.

Body Part Recommended Protection Specifications

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Hands
Disposable nitrile or latex

gloves

Inspect for tears or holes

before use. Change gloves

frequently and when

contaminated.

Body Laboratory coat Should be fully buttoned.

Respiratory

Not generally required for

small quantities. Use a dust

mask or work in a ventilated

hood if generating dust.

A NIOSH-approved respirator

may be necessary for large-

scale operations or if dust

cannot be controlled.

Handling and Storage Procedures
Proper handling and storage are essential to maintain the integrity of Dulcite-13C-3 and

ensure a safe laboratory environment.

Handling:

Avoid generating dust.[2]

Use in a well-ventilated area.[1][2]

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.
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Do not eat, drink, or smoke in the laboratory.[2]

Storage:

Store in a tightly sealed container.[2]

Keep in a cool, dry place.[1][2]

Recommended storage temperature: 15-25°C.[1]

Store away from strong oxidizing agents.[2]

First Aid Measures
In the event of exposure, follow these first aid procedures.

Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Seek medical attention if

irritation persists.[2][5]

Skin Contact

Remove contaminated clothing. Wash skin with

soap and water. Seek medical attention if

irritation develops.[2][5]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[5]

Ingestion

Do NOT induce vomiting. Give large amounts of

water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Disposal Plan
Dulcite-13C-3 is a stable isotope-labeled compound and is not radioactive.[3][4] Therefore, its

disposal should be based on the chemical properties of dulcitol, which is not considered
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hazardous waste.

Disposal Guidelines:

Solid Waste: Dispose of in the regular laboratory solid waste stream, unless mixed with

hazardous materials.

Liquid Waste (Solutions): Aqueous solutions can typically be disposed of down the drain with

copious amounts of water, in accordance with local regulations. Check with your institution's

environmental health and safety (EHS) office for specific guidelines.

Contaminated Materials: Gloves, lab coats, and other materials contaminated with Dulcite-
13C-3 can be disposed of as regular laboratory waste, provided they are not contaminated

with other hazardous substances.

The following diagram illustrates the workflow for the safe handling and disposal of Dulcite-
13C-3.
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Caption: Workflow for Safe Handling and Disposal of Dulcite-13C-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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